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Compound of Interest

Compound Name: 11-trans Leukotriene D4

Cat. No.: B162691

For Researchers, Scientists, and Drug Development Professionals

Introduction

11-trans Leukotriene D4 (11-trans LTD4) is a biologically active lipid mediator and a
geometric isomer of Leukotriene D4 (LTD4). Like LTD4, it is a member of the cysteinyl
leukotriene family, which are potent inflammatory mediators derived from the 5-lipoxygenase
pathway of arachidonic acid metabolism. While 11-trans LTD4 is generally less potent than
LTD4, it retains significant biological activity and is crucial for in-vitro studies of inflammatory
pathways, particularly in the context of respiratory and cardiovascular research. These
application notes provide detailed protocols for the preparation, handling, and use of 11-trans
LTD4 standards in common experimental settings.

Physicochemical and Handling Information

Proper handling and storage of 11-trans Leukotriene D4 are critical to maintain its integrity
and biological activity. The following table summarizes key quantitative data for this standard.
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Parameter Value Source
Molecular Formula C25H40N206S [1112]
Molecular Weight 496.7 g/mol [1][2]
Purity >97% [1]
Supplied Form A solution in ethanol [1]
Storage Temperature -20°C [1]
Stability =1 year at -20°C [1]
Solubility
DMF 50 mg/mL [1]
DMSO 50 mg/mL [1]
Ethanol 50 mg/mL [1]
PBS (pH 7.2) 0.1 mg/mL (prepare fresh) [1]

Note: 11-trans Leukotriene D4 is sensitive to light and oxidation. It should be stored under an
inert atmosphere (e.g., argon or nitrogen) and protected from light.

Experimental Protocols

Protocol 1: Preparation of 11-trans Leukotriene D4
Working Solutions

This protocol describes the preparation of aqueous working solutions from the ethanolic stock.
It is essential to minimize the concentration of organic solvent in the final working solution, as it
can affect cell viability and assay performance.

Materials:
¢ 11-trans Leukotriene D4 ethanolic stock solution

e Phosphate-buffered saline (PBS), pH 7.2, sterile
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» Ethanol (for serial dilutions, if necessary)
 Inert gas (Argon or Nitrogen)

o Calibrated micropipettes and sterile tips
Procedure:

o Equilibrate: Allow the vial of 11-trans LTD4 stock solution to warm to room temperature
before opening to prevent condensation.

 Inert Atmosphere: Briefly flush the vial with a gentle stream of inert gas before and after
withdrawing the stock solution to minimize oxidation.

« Initial Dilution (in organic solvent, if needed): If a very dilute final concentration is required, it
may be necessary to perform an initial serial dilution of the ethanolic stock in ethanol to
maintain accuracy.

e Aqueous Working Solution Preparation:

o For cell-based assays, it is recommended to have a final ethanol concentration of less
than 0.1%.

o To prepare a 1 uM working solution from a 1 mg/mL (approximately 2 mM) stock solution:
» Take 1 pL of the 1 mg/mL stock solution.
» Add it to 1999 pL of PBS (pH 7.2) for a final volume of 2 mL.
= Vortex gently to mix.

o Prepare fresh aqueous working solutions for each experiment. Do not store aqueous
solutions of 11-trans LTDA4.

o Concentration Verification (Optional): The concentration of the stock solution can be verified
by UV spectroscopy. The Amax for 11-trans LTD4 in ethanol is 278 nm.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/product/b162691?utm_src=pdf-custom-synthesis
https://www.researchgate.net/figure/Leukotriene-biosynthesis-pathway-and-receptor-recognition-Leukotrienes-are-synthesised_fig1_362894411
https://www.researchgate.net/figure/Cysteinyl-leukotriene-synthesis-pathway-Leukotriene-biosynthesis-inhibitors-act-on_fig1_311273899
https://www.benchchem.com/product/b162691#11-trans-leukotriene-d4-standard-preparation-and-handling
https://www.benchchem.com/product/b162691#11-trans-leukotriene-d4-standard-preparation-and-handling
https://www.benchchem.com/product/b162691#11-trans-leukotriene-d4-standard-preparation-and-handling
https://www.benchchem.com/product/b162691#11-trans-leukotriene-d4-standard-preparation-and-handling
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b162691?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b162691?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

